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Compound of Interest

Compound Name: Noformicin

Cat. No.: B086930 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of publicly available scientific literature and databases, we

have been unable to identify any studies, protocols, or data pertaining to the use of Noformicin
for in vivo imaging applications. The chemical compound Noformicin is cataloged in chemical

databases such as PubChem[1], but there is no associated research literature detailing its use

as an imaging agent in preclinical or clinical studies.

The initial request for detailed application notes, experimental protocols, quantitative data, and

visualizations for Noformicin in the context of in vivo imaging cannot be fulfilled at this time

due to the absence of foundational research in this area. The provided core requirements,

including data tables, detailed methodologies, and signaling pathway diagrams, are contingent

on the existence of such research.

Our search strategy included, but was not limited to:

Direct searches for "Noformicin in vivo imaging."

Broader searches for "Noformicin biological activity" and "Noformicin research

applications" to identify any potential for imaging applications.

Searches for derivatives of Noformicin that may have been developed for imaging

purposes.
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Exploration of compounds with similar chemical structures, such as pyrrole-imidazole

polyamides, which have been investigated for in vivo imaging[2][3].

Despite these efforts, no specific information on Noformicin's biodistribution,

pharmacokinetics, mechanism of action for imaging, or any associated signaling pathways

could be found.

Possible Explanations for the Lack of Information:

Novelty of the Compound: Noformicin may be a very new or proprietary compound that has

not yet been described in peer-reviewed literature.

Alternative Nomenclature: The compound might be known by a different name in the

research and development community.

Limited Application: It is possible that Noformicin has not been identified as a candidate for

in vivo imaging.

Recommendations for the User:

Verify the Compound Name: Please double-check the spelling and name of the compound of

interest. It is possible that a typographical error is leading to a fruitless search.

Consult Internal Documentation: If "Noformicin" is an internal designation for a compound

within your organization, please refer to internal research and development documentation

for the necessary data to construct the requested application notes.

Provide Additional Context: If you have any further information, such as a primary research

article, patent, or conference abstract mentioning Noformicin for imaging, providing this

context would enable a more targeted and successful search.

Without any foundational data, the generation of detailed and accurate application notes and

protocols for "Noformicin for in vivo imaging studies" is not possible. We are committed to

providing accurate and fact-based information, and in this instance, the responsible course of

action is to report the absence of available data. We would be pleased to revisit this request if

more specific information about Noformicin becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Noformicin, (+)- | C8H15N5O | CID 130797 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. In vivo imaging of pyrrole-imidazole polyamides with positron emission tomography -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. In vivo imaging of pyrrole-imidazole polyamides with positron emission tomography - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Noformicin for In Vivo
Imaging Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086930#noformicin-for-in-vivo-imaging-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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